Cas no 1203208-74-5 (N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1203208-74-5
• MF: C₂₀H₂₅NO₃S₂
• MW: 391.547403097153
• CID: 6177161
• PubChem ID: 30944363
• Update Time: 2025-10-29

N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• SR-01000922608
• SR-01000922608-1
• N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• F5468-0048
• N-[(4-thiophen-2-yloxan-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 1203208-74-5
• N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• AKOS024509486

• Inchi： 1S/C20H25NO3S2/c22-26(23,18-8-7-16-4-1-2-5-17(16)14-18)21-15-20(9-11-24-12-10-20)19-6-3-13-25-19/h3,6-8,13-14,21H,1-2,4-5,9-12,15H2
• InChI Key： TYXYICKGCCYKBA-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(NCC1(C2=CC=CS2)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 391.12758601g/mol
• Monoisotopic Mass: 391.12758601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92Ų

Additional information on N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Professional Introduction to N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No: 1203208-74-5)

N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No: 1203208-74-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this compound, particularly the presence of a thiophene ring and a sulfonamide moiety, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The molecular structure of N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide consists of several key functional groups that are critical for its biological activity. The thiophen-2-yl substituent is known for its ability to interact with various biological targets, while the sulfonamide group enhances water solubility and bioavailability. These features make the compound an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of new therapeutic agents that target complex biological pathways. N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has been studied for its potential role in modulating various cellular processes. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings have prompted further investigation into its pharmacological properties.

The synthesis of N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiophene derivative followed by the introduction of the oxan ring and the sulfonamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural modifications efficiently.

The pharmacokinetic properties of N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are crucial for its development into a viable drug candidate. Additionally, the compound's solubility profile suggests that it may be suitable for formulation into various dosage forms.

In vitro and in vivo studies have provided valuable insights into the potential therapeutic applications of N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide. Research has demonstrated its ability to inhibit the activity of certain enzymes associated with inflammatory diseases and cancer. Furthermore, preclinical studies have shown promising results in animal models, indicating its potential as an effective therapeutic agent. These findings have laid the groundwork for further clinical investigations.

The future direction of research on N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide includes optimizing its chemical structure to enhance its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research towards clinical applications. The development of innovative synthetic methodologies will also play a crucial role in facilitating the production of this compound on an industrial scale.

The significance of N-{4-(thiophen-2-yloxy lanthanum)-methyl} - 5 , 6 , 7 , 8 - tetrahydronaphthalene - 2 - sulfonamide lies not only in its unique chemical structure but also in its potential to address unmet medical needs. As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like this one hold promise for contributing to the development of next-generation therapeutics.